Cas no 2306263-04-5 (2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid)
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-4-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-methyl-
- 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid
-
- Inchi: 1S/C27H24N2O4/c1-29-14-13-18-17(7-6-12-25(18)29)15-24(26(30)31)28-27(32)33-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-14,23-24H,15-16H2,1H3,(H,28,32)(H,30,31)
- InChI Key: DWBYCHBJWLLVKD-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C(CC(NC(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)C(O)=O)=CC=C2)C=C1
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 699.7±55.0 °C(Predicted)
- pka: 3.84±0.46(Predicted)
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1318-100MG |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid |
2306263-04-5 | 95% | 100MG |
¥ 1,445.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1318-250MG |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid |
2306263-04-5 | 95% | 250MG |
¥ 2,310.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1318-500MG |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid |
2306263-04-5 | 95% | 500MG |
¥ 3,841.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1318-1G |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid |
2306263-04-5 | 95% | 1g |
¥ 5,761.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1318-5G |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid |
2306263-04-5 | 95% | 5g |
¥ 17,285.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1318-100mg |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid |
2306263-04-5 | 95% | 100mg |
¥1444.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1318-250mg |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid |
2306263-04-5 | 95% | 250mg |
¥2308.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1318-500mg |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid |
2306263-04-5 | 95% | 500mg |
¥3838.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1318-1g |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid |
2306263-04-5 | 95% | 1g |
¥5757.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBGJ1318-5g |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid |
2306263-04-5 | 95% | 5g |
¥17273.0 | 2024-04-22 |
2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid
Comprehensive Overview of 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid (CAS No. 2306263-04-5)
The compound 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid (CAS No. 2306263-04-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a 1-methylindole side chain, makes it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers and industry professionals frequently search for this compound due to its applications in drug discovery, bioconjugation, and chemical biology.
In recent years, the demand for Fmoc-protected amino acids like CAS 2306263-04-5 has surged, driven by advancements in peptide therapeutics and targeted drug delivery systems. The compound's indole moiety is particularly noteworthy, as it mimics natural tryptophan derivatives, enabling interactions with biological targets such as G-protein-coupled receptors (GPCRs) and enzyme active sites. This property aligns with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.
From a synthetic perspective, 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid is often employed in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. Its Fmoc group offers orthogonal protection, ensuring high yields and minimal side reactions—a critical factor for researchers optimizing peptide stability and bioavailability. Common queries in search engines include its solubility profile, compatibility with coupling reagents, and storage conditions, reflecting practical concerns in laboratory workflows.
The compound’s role extends to chemical biology, where it serves as a probe for studying protein-protein interactions or modifying biomolecules via site-specific labeling. With rising interest in proteomics and structural biology, CAS 2306263-04-5 is increasingly referenced in protocols for post-translational modification studies. Its methylindole component also attracts attention in cancer research, as indole derivatives are explored for their anti-proliferative and signaling modulation properties.
Quality control of 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid is another focal point, with analytical techniques like HPLC, mass spectrometry, and NMR ensuring batch-to-batch consistency. Suppliers often highlight its ≥95% purity, a key metric for researchers prioritizing reproducibility in high-throughput screening or in vivo studies. Environmental and safety considerations are also addressed, as the compound is typically handled under standard laboratory safety protocols.
In summary, CAS 2306263-04-5 exemplifies the intersection of organic chemistry and biomedical innovation. Its versatility in peptide design, coupled with relevance to cutting-edge fields like immunotherapy and neuroscience, ensures its continued prominence in scientific literature and commercial catalogs. Future applications may expand into materials science, where amino acid derivatives contribute to bio-inspired polymers and nanostructures.
2306263-04-5 (2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methylindol-4-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)